![molecular formula C9H6FNO B1331208 5-Fluoroindole-3-carboxaldehyde CAS No. 2338-71-8](/img/structure/B1331208.png)
5-Fluoroindole-3-carboxaldehyde
Overview
Description
5-Fluoroindole-3-carboxaldehyde (5-FICA) is an important and versatile intermediate in organic synthesis. It is used in the synthesis of many compounds, including pharmaceuticals, agrochemicals, and dyes. 5-FICA is also used in the preparation of various fluorescent dyes, fluorescent proteins, and fluorescent labels. It is an important building block for the synthesis of indole derivatives and has been used in the synthesis of many biologically active compounds.
Scientific Research Applications
Electrochemical Charge Storage Materials :
- Fluoro-substituted conjugated polyindole, derived from 5-Fluoroindole, shows promise as a material for supercapacitors. These materials exhibit high specific capacitance, good cycling stability, and slow self-discharge behavior, making them superior to other polymers for this application (Wang et al., 2019).
Anticancer and Antiviral Effects :
- Research has demonstrated the effectiveness of 5'-carboxaldehyde derivatives (related to 5-Fluoroindole-3-carboxaldehyde) as inhibitors of S-adenosyl-L-homocysteine hydrolase, a key enzyme. These compounds have shown potential in cancer treatment and possess antiviral properties (Wnuk et al., 1997).
Inactivation of S-adenosyl-L-homocysteine Hydrolase :
- Adenosine-5'-carboxaldehyde, a related compound, has been identified as a potent inhibitor of S-adenosyl-L-homocysteine hydrolase, which is significant in medicinal chemistry and pharmacology (Liu et al., 1993).
Polymerization and Material Properties :
- Poly(5-fluoroindole) films synthesized through electrochemical polymerization exhibit good electrochemical behavior and thermal stability. These films are promising for applications
Analytical Chemistry Applications :
- 5-Fluoroindole derivatives have been utilized in the development of fluorogenic reagents for high-sensitivity chromatographic measurements of primary amines. These reagents allow for the detection of amines at very low concentrations, proving useful in environmental and food analysis (Zhang et al., 2008).
Fluorescence Studies in Biochemistry :
- Fluorinated indole derivatives are used in fluorescence studies to understand biochemical processes. For instance, 5-hydroxyindoleacetic acid, a related compound, has been studied using fluorometric methods for its presence in human urine and cerebrospinal fluid, providing insights into serotonin metabolism (Korf & Valkenburgh-Sikkema, 1969).
Mechanisms of Action in Biochemical Pathways :
- Compounds derived from this compound have been studied for their role in biochemical pathways, such as the inhibition of enzymes like S-adenosyl-L-homocysteine hydrolase. This has implications in understanding and potentially treating diseases related to enzyme dysfunction (Yuan et al., 1993).
Safety and Hazards
5-Fluoroindole-3-carboxaldehyde may cause skin irritation, serious eye irritation, and may cause respiratory irritation . It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray and avoid contact with skin and eyes . Personal protective equipment including dust mask type N95 (US), Eyeshields, Gloves are recommended .
Mechanism of Action
Target of Action
5-Fluoro-1H-indole-3-carbaldehyde, also known as 5-Fluoroindole-3-carboxaldehyde or 1H-Indole-3-carboxaldehyde, 5-fluoro-, is a derivative of indole . Indole derivatives are known to bind with high affinity to multiple receptors, making them useful in the development of new therapeutic derivatives . .
Mode of Action
Indole derivatives are known to interact with their targets, leading to various biological activities such as antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .
Biochemical Pathways
Indole derivatives are known to affect various biochemical pathways due to their broad-spectrum biological activities .
Result of Action
Indole derivatives are known to have diverse biological activities, suggesting that they can lead to various molecular and cellular effects .
properties
IUPAC Name |
5-fluoro-1H-indole-3-carbaldehyde | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H6FNO/c10-7-1-2-9-8(3-7)6(5-12)4-11-9/h1-5,11H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YUAJKGBLPVLADK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C1F)C(=CN2)C=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H6FNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10293320 | |
Record name | 5-Fluoroindole-3-carboxaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10293320 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
163.15 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
2338-71-8 | |
Record name | 2338-71-8 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=88615 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 5-Fluoroindole-3-carboxaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10293320 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 5-fluoro-1H-indole-3-carbaldehyde | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.